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Compound of Interest

Compound Name: p-Coumaric acid-13C3

CAS No.: 1261170-80-2

Cat. No.: B15573960

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Coumaric acid is a key intermediate in the phenylpropanoid pathway, a major route for the

biosynthesis of a wide array of secondary metabolites in plants and microorganisms. These

metabolites, including flavonoids, stilbenes, and lignans, possess significant pharmacological

and nutraceutical properties.[1] Metabolic Flux Analysis (MFA) using stable isotope tracers is a

powerful technique to quantify the in vivo rates (fluxes) of metabolic reactions, providing a

detailed understanding of cellular physiology and metabolic engineering targets.[2] This

application note provides a detailed protocol for conducting metabolic flux analysis using p-

Coumaric acid-¹³C₃ as a tracer to investigate the metabolic fate and flux distribution through the

downstream pathways of p-Coumaric acid.

The ¹³C₃ label on the propane side chain of p-Coumaric acid allows for the precise tracking of

its carbon atoms as they are incorporated into various downstream metabolites. By measuring

the mass isotopomer distributions (MIDs) of these metabolites using Liquid Chromatography-

Mass Spectrometry (LC-MS), researchers can calculate the relative and absolute fluxes
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through competing branch points in the phenylpropanoid pathway. This information is

invaluable for identifying metabolic bottlenecks, understanding the regulation of secondary

metabolite production, and guiding synthetic biology efforts to enhance the yield of desired

compounds.

Applications
Metabolic flux analysis with p-Coumaric acid-¹³C₃ can be applied to:

Metabolic Engineering: Identify rate-limiting steps and pathway bottlenecks in engineered

microbial strains or plant cell cultures designed to produce high-value phenylpropanoids.[3]

Drug Discovery: Elucidate the mechanism of action of drugs that target enzymes in the

phenylpropanoid pathway.

Plant Biology: Understand how environmental stimuli or genetic modifications affect the flux

of carbon into different classes of secondary metabolites, such as flavonoids and lignans,

which are crucial for plant defense and development.[4]

Nutraceutical Research: Investigate the biosynthesis and bio-availability of health-promoting

compounds derived from p-Coumaric acid.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the core metabolic pathway of p-Coumaric acid and the

general workflow for a ¹³C metabolic flux analysis experiment.
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Figure 1: Simplified metabolic fate of p-Coumaric acid-¹³C₃.
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Experimental Workflow for p-Coumaric Acid-¹³C₃ MFA

1. Cell Culture & Isotope Labeling
(p-Coumaric acid-¹³C₃)

2. Rapid Quenching

3. Metabolite Extraction

4. LC-MS/MS Analysis
(Mass Isotopomer Distribution)

5. Data Processing & Correction

6. Metabolic Flux Calculation

7. Flux Map & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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